A stereoselective and novel approach to the synthesis of 1,3-diols: simple control of diastereoselectivity
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A806222F
Abstract
Complete control of simple diastereoselectivity in the synthesis of 1,3-diols was realized through the use of a one-pot aldol addition and reduction process.
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